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Compound of Interest

Compound Name: Palmitic acid-d2-3

Cat. No.: B1458946

This guide provides comprehensive safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling Palmitic acid-d2-3. The following
information is designed to ensure safe laboratory operations and proper disposal, building a
foundation of trust in chemical handling practices.

Compound Identification and Hazard Assessment

Palmitic acid-d2-3 is a deuterated form of palmitic acid. While the deuteration offers a stable
isotopic label for research, the general chemical and physical properties are similar to those of
standard palmitic acid.[1][2] According to the Globally Harmonized System (GHS), palmitic acid
Is not classified as a dangerous substance.[3][4] However, it can cause skin and eye irritation.
[5][6] The primary hazards are associated with its physical form (solid/dust) and its combustible
nature at high temperatures.[3][7]

Physical and Chemical Properties
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Property

Value

Appearance

White Solid[6][8][9]

Molecular Formula

C16H30D202

Molar Mass Approximately 258.4 g/mol
Melting Point 59 - 63 °C/ 138.2 - 145.4 °F[6][8]
Boiling Point 351.5 °C / 664.7 °F[6][8]

Flash Point 206 °C / 402.8 °F[6][7][8]
Solubility Insoluble in water[9]

Stability Stable under normal conditions|[8]

Hazard Identification

Hazard

Description

NFPA Rating

Health

May cause minor eye irritation
as dust.[3] Ingestion may lead
to nausea, vomiting, or
diarrhea.[3] Not expected to be
a skin irritant under normal

use.[3]

Health: 0-2 (Minimal to Slight)
[31[51[7]

Flammability

May be combustible at high
temperatures.[3] Material in
sufficient quantity and reduced
particle size is capable of

creating a dust explosion.[7]

Flammability: 1 (Slight)[3][5][7]

Reactivity

Generally stable.[8]
Incompatible with bases and

reducing agents.[8]

Reactivity: 0 (Minimal)[3][7]

Personal Protective Equipment (PPE)
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Consistent and proper use of PPE is essential to minimize exposure and ensure personal

safety. The following table outlines the recommended PPE for handling Palmitic acid-d2-3.

Body Part Recommended Protection Specifications
o Must comply with OSHA's 29
Safety glasses with side
Eyes/Face ) CFR 1910.133 or European
shields or goggles.[3][5][10]
Standard EN166.[7]
_ _ Nitrile rubber (NBR) gloves
Chemical-resistant gloves.[4] ) )
Hands with a thickness >0.11 mm are
[51[71[10] :
suitable.[4][10]
Choose body protection based
Laboratory coat or lightweight on the amount and
Body

protective clothing.[3][5][7]

concentration of the substance

at the workplace.[5]

Respiratory

NIOSH-approved respirator if
irritation is experienced or
when dust generation is
unavoidable.[3][5][7]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[7]

Operational Plan: Step-by-Step Procedures

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[31[7]

e Incompatibilities: Keep away from incompatible substances such as bases and reducing

agents.[8] Also, keep away from sources of ignition.[7]

e Long-Term Storage: For maintaining isotopic purity, especially if the compound has

exchangeable deuterons, store under an inert atmosphere (argon or nitrogen) and protect
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from moisture to prevent H-D exchange.[11]
Handling and Use

o Ventilation: Handle in a well-ventilated area. Use a chemical fume hood if there is a risk of
dust or aerosol generation.

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[3]

e Preventing Contamination: Use clean, dry glassware and utensils to prevent moisture and
protic solvents from causing H-D exchange.[11]

o Dispensing: When weighing or transferring the solid, minimize dust generation.[7]

o Heating: If heating the compound, be aware of its flash point and use appropriate heating
methods (e.g., heating mantle, water bath) away from open flames.

Emergency and Disposal Plans
Emergency Procedures: Spills

o Assess the Situation: Determine the extent of the spill and if it presents an immediate
hazard.[12]

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate non-essential
personnel.[13]

» Ventilate: If safe to do so, increase ventilation to the outside.[12]

o Containment: For a solid spill, carefully sweep or vacuum the material. Avoid generating
dust.[7]

o Cleanup: Place the spilled material into a suitable, labeled container for disposal.[7] Clean
the spill area with a 2-5% solution of soda ash and then with soap and water.[7]

o PPE: Always wear appropriate PPE during cleanup.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw2798a4cf/msds/sds-palmitic-acid.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.lewisu.edu/academics/biology/pdf/palmitic_acid.pdf
https://ehs.research.uiowa.edu/chemical/spillemergency-planning
https://www.hse.gov.uk/comah/sragtech/techmeasspill.htm
https://ehs.research.uiowa.edu/chemical/spillemergency-planning
https://www.lewisu.edu/academics/biology/pdf/palmitic_acid.pdf
https://www.lewisu.edu/academics/biology/pdf/palmitic_acid.pdf
https://www.lewisu.edu/academics/biology/pdf/palmitic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids open.[3][6]

Seek medical attention if irritation persists.[6]

i Wash off with mild soap and plenty of water.[3]
Skin Contact ) )
[6] Remove contaminated clothing.[4]

Move the person to fresh air.[6][7] If breathing is
Inhalation difficult, provide oxygen.[7] Seek medical

attention if symptoms appear.[7]

Do NOT induce vomiting.[9] Rinse mouth with

i water and drink 2-4 cupfuls of milk or water if

Ingestion ) ) _ _
the person is conscious.[7] Seek medical advice

if the person feels unwell.[4]

Disposal Plan

o Waste Collection: Collect waste Palmitic acid-d2-3 and any contaminated materials (e.g.,
absorbent pads, gloves) in a clearly labeled, sealed container.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations.

o Deuterated Waste: Due to the value of deuterium, consider options for recycling or recovery
if available.[14][15] Some suppliers may accept depleted or waste deuterated compounds for
reprocessing.[16] Do not dispose of down the drain.[9]

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for handling Palmitic acid-d2-3 in a
laboratory setting.
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Caption: Workflow for Handling Palmitic Acid-d2-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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